Cas no 2034555-87-6 (2,6-difluoro-N-{[3-(thian-4-yl)-1,2,4-oxadiazol-5-yl]methyl}benzene-1-sulfonamide)

• Product Name: 2,6-difluoro-N-{[3-(thian-4-yl)-1,2,4-oxadiazol-5-yl]methyl}benzene-1-sulfonamide
• CAS No: 2034555-87-6
• MF: C₁₄H₁₅F₂N₃O₃S₂
• MW: 375.414007425308
• CID: 5338924
• Update Time: 2025-05-21

2,6-difluoro-N-{[3-(thian-4-yl)-1,2,4-oxadiazol-5-yl]methyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,6-difluoro-N-((3-(tetrahydro-2H-thiopyran-4-yl)-1,2,4-oxadiazol-5-yl)methyl)benzenesulfonamide
• 2,6-difluoro-N-[[3-(thian-4-yl)-1,2,4-oxadiazol-5-yl]methyl]benzenesulfonamide
• 2,6-difluoro-N-{[3-(thian-4-yl)-1,2,4-oxadiazol-5-yl]methyl}benzene-1-sulfonamide

• Inchi： 1S/C14H15F2N3O3S2/c15-10-2-1-3-11(16)13(10)24(20,21)17-8-12-18-14(19-22-12)9-4-6-23-7-5-9/h1-3,9,17H,4-8H2
• InChI Key： NDWZESUDGNFSAX-UHFFFAOYSA-N
• SMILES： S1CCC(C2=NOC(CNS(C3C(=CC=CC=3F)F)(=O)=O)=N2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 504
• XLogP3: 2.1
• Topological Polar Surface Area: 119

Additional information on 2,6-difluoro-N-{[3-(thian-4-yl)-1,2,4-oxadiazol-5-yl]methyl}benzene-1-sulfonamide

Comprehensive Overview of 2,6-Difluoro-N-{[3-(thian-4-yl)-1,2,4-oxadiazol-5-yl]methyl}benzene-1-sulfonamide (CAS No. 2034555-87-6)

2,6-Difluoro-N-{[3-(thian-4-yl)-1,2,4-oxadiazol-5-yl]methyl}benzene-1-sulfonamide (CAS No. 2034555-87-6) is a specialized sulfonamide derivative with a unique molecular structure that combines a 1,2,4-oxadiazole ring and a thiane moiety. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a bioactive intermediate. Researchers are particularly interested in its sulfonamide group, which is known for its role in enhancing molecular interactions with biological targets.

The compound's 2,6-difluorobenzene core contributes to its stability and reactivity, making it a valuable building block in drug discovery. Recent studies highlight its potential applications in designing enzyme inhibitors and receptor modulators, particularly in the context of inflammatory diseases and metabolic disorders. Its 1,2,4-oxadiazole ring is a key feature, as this heterocycle is frequently explored in medicinal chemistry for its ability to improve pharmacokinetic properties.

In the agrochemical sector, 2,6-difluoro-N-{[3-(thian-4-yl)-1,2,4-oxadiazol-5-yl]methyl}benzene-1-sulfonamide is being investigated for its potential as a crop protection agent. The sulfonamide and oxadiazole functionalities may offer novel modes of action against plant pathogens, aligning with the growing demand for sustainable agriculture solutions. This aligns with current trends in green chemistry, where researchers seek eco-friendly alternatives to traditional pesticides.

The synthesis of CAS No. 2034555-87-6 typically involves multi-step organic reactions, including cyclization and sulfonylation processes. Advanced techniques such as HPLC and NMR spectroscopy are employed to ensure high purity, which is critical for its use in high-throughput screening and structure-activity relationship (SAR) studies. The compound's molecular weight and logP value are also key parameters for researchers optimizing its drug-likeness.

From a commercial perspective, 2,6-difluoro-N-{[3-(thian-4-yl)-1,2,4-oxadiazol-5-yl]methyl}benzene-1-sulfonamide is available through specialized chemical suppliers catering to the pharmaceutical and agrochemical industries. Its market demand is driven by the increasing focus on targeted therapies and precision agriculture. Companies involved in custom synthesis often highlight this compound's versatility in their portfolios, particularly for clients seeking novel chemical entities for proprietary research.

Ongoing research into CAS No. 2034555-87-6 explores its potential in cancer therapeutics, with preliminary studies suggesting activity against specific kinase pathways. The fluorine atoms in its structure are particularly noteworthy, as fluorination is a common strategy in modern drug design to enhance bioavailability and metabolic stability. This has led to increased interest from biotech startups focusing on next-generation small molecule drugs.

For researchers working with 2,6-difluoro-N-{[3-(thian-4-yl)-1,2,4-oxadiazol-5-yl]methyl}benzene-1-sulfonamide, proper storage conditions are essential to maintain its stability. Recommendations typically include protection from moisture and storage at controlled temperatures. Safety data sheets emphasize standard laboratory precautions, though the compound is not classified as hazardous under normal handling conditions.

The future outlook for CAS No. 2034555-87-6 appears promising, with potential expansions into neurological research and antiviral applications. Its unique structural features position it as a valuable tool for chemical biology studies and lead optimization programs. As the scientific community continues to explore heterocyclic compounds for therapeutic applications, this sulfonamide derivative is likely to remain an important subject of investigation.